Cas no 2137914-47-5 (1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene)

• Product Name: 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene
• CAS No: 2137914-47-5
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 6246052
• PubChem ID: 165474290
• Update Time: 2025-06-20

1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene
• 2137914-47-5
• EN300-1129448

• Inchi： 1S/C10H11FO2S/c1-14(12,13)10(6-7-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： IKXFSNHQOXOXDF-UHFFFAOYSA-N
• SMILES： S(C)(C1(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 214.04637893g/mol
• Monoisotopic Mass: 214.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene

Introduction to 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene (CAS No. 2137914-47-5)

1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2137914-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic derivatives, featuring a benzene ring substituted with a fluoro group at the 1-position and a 1-methanesulfonylcyclopropyl moiety at the 4-position. The structural uniqueness of this molecule makes it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The introduction of fluorine atoms into aromatic compounds is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. In the case of 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene, the presence of both a fluoro group and a methanesulfonylcyclopropyl group introduces additional layers of complexity and functionality, which can be exploited to enhance pharmacological activity. The cyclopropyl ring, in particular, is known to contribute to metabolic stability and binding interactions, making this compound an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify novel scaffolds and optimize existing ones for improved efficacy. The structural features of 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene suggest that it may exhibit properties relevant to various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory applications. Further experimental validation is required to fully elucidate its pharmacological profile.

In the realm of drug discovery, the synthesis of fluorinated aromatic compounds remains a challenging yet rewarding endeavor. The introduction of fluorine at specific positions can significantly alter the biological behavior of a molecule, often leading to enhanced potency and selectivity. The synthesis of 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene involves multi-step organic transformations, including fluorination reactions and sulfonylation processes, which require precise control over reaction conditions to achieve high yields and purity.

One of the key challenges in working with such compounds is their potential reactivity due to the presence of electron-withdrawing groups like the fluoro and methanesulfonyl moieties. However, advances in synthetic methodologies have provided chemists with more efficient and sustainable approaches to construct complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for introducing functional groups into aromatic systems with high precision.

The pharmaceutical industry has long recognized the value of fluorinated compounds in developing next-generation therapeutics. These molecules often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts, making them more suitable for clinical use. The potential applications of 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene are vast, ranging from its use as an intermediate in the synthesis of more complex drug candidates to its direct application as a therapeutic agent.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of fluorinated aromatic compounds in order to rationally design new drugs. By systematically varying substituents on the benzene ring, researchers can gain insights into how different functional groups influence biological activity. The unique combination of substituents in 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene makes it an ideal candidate for such SAR studies, which could pave the way for discovering novel therapeutic entities.

The role of computational tools in drug discovery cannot be overstated. Software packages such as Schrödinger’s Maestro or MOE (Molecular Operating Environment) allow researchers to perform virtual screening, molecular docking, and dynamic simulations to predict how a compound will interact with biological targets. These predictions can then be validated through experimental studies, thereby accelerating the drug development process. The application of these tools to 1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene has already provided valuable insights into its potential biological activity.

In conclusion,1-fluoro-4-(1-methanesulfonylcyclopropyl)benzene (CAS No. 2137914-47-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activity make it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies for various diseases.